4-((2,5-Dimethoxyphenyl)amino)-4-oxo-2-(piperidin-1-yl)butanoic acid
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Overview
Description
The compound “4-((2,5-Dimethoxyphenyl)amino)-4-oxo-2-(piperidin-1-yl)butanoic acid” is a complex organic molecule. It contains a carboxylic acid group (-COOH), an amine group (-NH2), a ketone group (C=O), and a piperidine ring, which is a six-membered ring with one nitrogen atom .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the functional groups and the piperidine ring would significantly influence its three-dimensional structure .Chemical Reactions Analysis
The compound’s reactivity would be influenced by its functional groups. For instance, the carboxylic acid group could undergo reactions such as esterification, and the amine group could participate in reactions such as amide formation .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups like the carboxylic acid and the amine could make it soluble in polar solvents .Scientific Research Applications
Neutron Capture Therapy
Boronic acids and their esters, which are structurally similar to the given compound, are used as boron-carriers in neutron capture therapy . This therapy is a type of cancer treatment that targets tumors on a cellular level using boron compounds and neutron beams.
Hydrolysis Studies
The stability of boronic esters in aqueous solutions is a significant concern in pharmacology. Research into the hydrolysis of similar compounds at physiological pH can provide insights into their suitability for pharmacological purposes .
Synthesis of Boronic Esters
Boronic esters are valuable intermediates in organic synthesis. The given compound could be used as a precursor or intermediate in the synthesis of pinacol boronic esters, which are important in various chemical transformations .
Radical Chemistry
Protodeboronation of boronic esters is an area of interest in radical chemistry. The compound could be involved in studies exploring new methods of protodeboronation, which is a key step in certain synthetic pathways .
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-(2,5-dimethoxyanilino)-4-oxo-2-piperidin-1-ylbutanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24N2O5/c1-23-12-6-7-15(24-2)13(10-12)18-16(20)11-14(17(21)22)19-8-4-3-5-9-19/h6-7,10,14H,3-5,8-9,11H2,1-2H3,(H,18,20)(H,21,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UOYAUQCVAXKTEM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)NC(=O)CC(C(=O)O)N2CCCCC2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-((2,5-Dimethoxyphenyl)amino)-4-oxo-2-(piperidin-1-yl)butanoic acid |
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